Cas no 165258-71-9 (2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-)
165258-71-9 structure
Product Name:2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-
CAS No:165258-71-9
MF:C6H9FN4
MW:156.160863637924
CID:110550
PubChem ID:45090628
Update Time:2025-04-18
2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-
- 2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl-(9CI)
- 165258-71-9
- 6-Fluoro-N2,N2-dimethyl-2,4-pyrimidinediamine
- 6-Fluoro-N2,N2-dimethylpyrimidine-2,4-diamine
- DTXSID801251595
-
- Inchi: 1S/C6H9FN4/c1-11(2)6-9-4(7)3-5(8)10-6/h3H,1-2H3,(H2,8,9,10)
- InChI Key: JKDFKTIUAJBXDX-UHFFFAOYSA-N
- SMILES: FC1C=C(N)N=C(N=1)N(C)C
Computed Properties
- Exact Mass: 156.08127
- Monoisotopic Mass: 156.081
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 0.7
Experimental Properties
- PSA: 55.04
2,4-Pyrimidinediamine,6-fluoro-N2,N2-dimethyl- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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